N-(2,4-dichlorophenyl)-N'-(3-nitrophenyl)thiourea

• IUPAC Name: 1-(2,4-dichlorophenyl)-3-(3-nitrophenyl)thiourea
• InChI: InChI=1S/C13H9Cl2N3O2S/c14-8-4-5-12(11(15)6-8)17-13(21)16-9-2-1-3-10(7-9)18(19)20/h1-7H,(H2,16,17,21)
• InChI Key: MALTWJLGMLVUNB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])NC(=S)NC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C13H9Cl2N3O2S
• Molecular Weight: 342.2 g/mol

Description

N-(2,4-dichlorophenyl)-N'-(3-nitrophenyl)thiourea, commonly known as DCNT, is a chemical compound that has been widely used in scientific research. DCNT belongs to the class of thiourea compounds and has been found to exhibit a variety of biochemical and physiological effects.

Mechanism of Action

DCNT inhibits the activity of enzymes by binding to the active site of the enzyme. DCNT forms a covalent bond with the thiol group of the cysteine residue in the active site of the enzyme, leading to the inhibition of enzyme activity.
Biochemical and Physiological Effects:
DCNT has been found to exhibit a variety of biochemical and physiological effects. DCNT has been shown to inhibit tumor growth and induce apoptosis in cancer cells. DCNT has also been found to exhibit anti-inflammatory and antioxidant properties. Additionally, DCNT has been shown to inhibit the activity of the enzyme carbonic anhydrase, which is involved in acid-base balance in the body.

Advantages and Limitations for Lab Experiments

DCNT is a useful biochemical tool for studying the function of enzymes and proteins. However, DCNT has some limitations for lab experiments. DCNT is a toxic compound and should be handled with care. Additionally, DCNT has a short half-life and can degrade quickly, which can make it difficult to study its effects over long periods of time.

Future Directions

There are several future directions for the study of DCNT. One area of research is the development of DCNT analogs with improved properties, such as increased stability and decreased toxicity. Another area of research is the study of the effects of DCNT on other enzymes and proteins. Additionally, DCNT has potential therapeutic applications, and further research is needed to explore its potential as a drug candidate.

Synthesis Methods

DCNT can be synthesized through the reaction of 2,4-dichloroaniline and 3-nitrobenzoyl isothiocyanate in the presence of a base. The reaction yields DCNT as a yellow crystalline solid with a melting point of 172-174°C.

Scientific Research Applications

DCNT has been extensively used in scientific research as a biochemical tool to study the function of various proteins and enzymes. DCNT has been found to inhibit the activity of several enzymes, including carbonic anhydrase, urease, and acetylcholinesterase. DCNT has also been used to study the function of the protein kinase CK2, which is involved in cell growth and differentiation.